6-Hydrazinopurine

• IUPAC Name: 7H-purin-6-ylhydrazine
• InChI: InChI=1S/C5H6N6/c6-11-5-3-4(8-1-7-3)9-2-10-5/h1-2H,6H2,(H2,7,8,9,10,11)
• InChI Key: IUEISQYNCXVHTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=NC2=C(N1)C(=NC=N2)NN
• Molecular Formula: C5H6N6
• DSSTOX Substance ID: DTXSID90202374
• Molecular Weight: 150.14 g/mol
• CAS RN: 5404-86-4

Description

6-Hydrazinopurine (6-HP) is an important purine derivative that is widely used in scientific research and laboratory experiments. 6-HP is a heterocyclic compound that contains a nitrogen atom in its ring structure. It is a versatile compound that has many applications in the field of biochemistry and physiology.

Scientific Research Applications

Hepatitis C Virus Inhibition

6-Hydrazinopurine 2'-methyl ribonucleosides have been synthesized and evaluated for their inhibitory activity against the hepatitis C virus (HCV). Although the initial nucleosides showed a lack of antiviral activity due to poor affinity for adenosine kinase, the synthesis of their 5'-monophosphate prodrugs significantly improved their anti-HCV activity, achieving more than a 1000-fold improvement compared to the parent nucleosides (Gunić et al., 2007).

Chemical Synthesis and Coordination Chemistry

This compound is implicated in various chemical synthesis processes and coordination chemistry applications:

• It is potentially formed during the dideamination of 1-aminopurinium salts, playing a role in the deamination reactions where a ring-opening reaction (ANRORC mechanism) is involved (Jongejan et al., 2010).
• HYNIC (6-Hydrazinonicotinic acid), a bifunctional technetium-binding ligand related to this compound, is used to synthesize bioconjugates for radiolabeling with Tc-99m. The coordination chemistry of HYNIC analogues with technetium is of great interest due to its potential in improving bioconjugate synthesis for radiolabeling and imaging purposes (Meszaros et al., 2011).

RNA Sequencing and mRNA Lifetime Evaluation

This compound derivatives are used in innovative techniques like TUC‐seq DUAL for evaluating mRNA lifetime with precision. This approach employs modified nucleosides and conversion chemistry compatible with metabolic labeling of RNA, contributing to high-accuracy measurements of RNA decay (Gasser et al., 2020).

Drug Detection in Biological Fluids

This compound derivatives, specifically AHMT (4-amino-3-hydrazino-5-mercapto-1,2,4,-triazole), have been used to develop nanocrystalline coordination polymers (NCCPs) for the electrochemical detection of biologically active drugs like 6-mercaptopurine in urine and blood serum (Vinita et al., 2019).

Tumor Targeting and Diagnostic Imaging

The development of tumor-targeted theranostic agents utilizes this compound derivatives. Bifunctional ligands based on this compound are used to create well-defined complexes with radioactive isotopes of technetium and rhenium for tumor imaging and potential radiotherapy (North et al., 2017).

Mechanism of Action

Target of Action

The primary target of 6-Hydrazinopurine is the c-Src kinase . This kinase plays a central role in controlling a myriad of fundamental cellular processes, including cell proliferation, adhesion, migration, and invasion . It is often overexpressed and/or aberrantly activated in a variety of human tumors .

Mode of Action

This compound acts as an ATP-competitive inhibitor of c-Src kinase . It selectively inhibits c-Src with an IC₅₀ of 0.38 μM among a panel of 14 diverse tyrosine kinases . The compound potently inhibits c-Src phosphorylation and c-Src-dependent signal transduction .

Biochemical Pathways

The inhibition of c-Src kinase by this compound affects multiple biochemical pathways. It results in the inhibition of cell proliferation, migration, and invasion in human breast cancer MDA-MB-231 cells . The anti-proliferative activity of this compound is ascribed to its capability to arrest cells in the G1 phase, while its anti-motility activity is related to the suppression of MMP2/9 and HGF secretion .

Result of Action

This compound exhibits potent activity against tumor growth as well as metastasis of human breast cancer MDA-MB-435 xenograft beard in nude mice . This is accompanied by reduced Src/FAK signaling in tumor tissue . Therefore, this compound could potentially be developed as a lead candidate against breast cancers with elevated Src tyrosine kinase activity .

Safety and Hazards

6-Hydrazinopurine should be handled in a well-ventilated place with suitable protective clothing. Contact with skin and eyes should be avoided. In case of ingestion or inhalation, medical attention should be sought immediately.

Future Directions

6-Hydrazinopurine has been identified as a potent inhibitor of the hepatitis C virus, indicating potential future directions in antiviral research.

Biochemical Analysis

Biochemical Properties

6-Hydrazinopurine plays a significant role in biochemical reactions, particularly those involving enzyme interactions. One of the key enzymes that interact with this compound is adenine aminohydrolase. This enzyme catalyzes the hydrolytic deamination of adenine to hypoxanthine. Studies have shown that this compound can act as a substrate for adenine aminohydrolase, leading to the formation of 6-hydroxypurine . Additionally, this compound has been found to inhibit the activity of xanthine oxidase, an enzyme involved in the catabolism of purines to uric acid . This inhibition can have significant implications for the regulation of purine metabolism and the treatment of conditions such as gout.

Cellular Effects

The effects of this compound on various types of cells and cellular processes have been extensively studied. In cancer cells, this compound has been shown to inhibit cell proliferation and induce apoptosis. This compound exerts its effects by interfering with cell signaling pathways, particularly those involving the Src kinase . By inhibiting Src kinase activity, this compound disrupts downstream signaling pathways that are crucial for cell survival and proliferation. Additionally, this compound has been found to affect gene expression by modulating the activity of transcription factors and other regulatory proteins .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms is the inhibition of enzyme activity. For example, this compound acts as a competitive inhibitor of xanthine oxidase by binding to the enzyme’s active site and preventing the conversion of hypoxanthine to xanthine . This binding interaction is facilitated by the structural similarity between this compound and the enzyme’s natural substrates. Additionally, this compound has been shown to inhibit the activity of Src kinase by binding to its ATP-binding site, thereby blocking the phosphorylation of downstream targets . This inhibition leads to the suppression of cell proliferation and migration.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings have been investigated to understand its stability, degradation, and long-term effects on cellular function. Studies have shown that this compound is relatively stable under physiological conditions, with minimal degradation over time . Prolonged exposure to this compound can lead to the accumulation of reactive oxygen species (ROS) and oxidative stress in cells . This oxidative stress can result in DNA damage, protein oxidation, and lipid peroxidation, ultimately affecting cellular function and viability.

Dosage Effects in Animal Models

The effects of this compound at different dosages have been studied in animal models to determine its therapeutic potential and toxicity. In rodent models, low to moderate doses of this compound have been shown to inhibit tumor growth and metastasis without causing significant adverse effects . High doses of this compound can lead to toxicity, manifesting as weight loss, organ damage, and hematological abnormalities . These findings highlight the importance of optimizing the dosage of this compound to achieve therapeutic efficacy while minimizing toxicity.

Metabolic Pathways

This compound is involved in several metabolic pathways, particularly those related to purine metabolism. This compound can be metabolized by adenine aminohydrolase to form 6-hydroxypurine, which can then enter the purine salvage pathway . Additionally, this compound can inhibit the activity of xanthine oxidase, thereby affecting the catabolism of purines to uric acid . These interactions with key enzymes in purine metabolism can influence metabolic flux and the levels of various metabolites, including hypoxanthine, xanthine, and uric acid.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. Studies have shown that this compound can be transported into cells via nucleoside transporters, which facilitate the uptake of purine and pyrimidine analogs . Once inside the cell, this compound can bind to various intracellular proteins, including enzymes and transcription factors, affecting their activity and localization . The distribution of this compound within tissues is influenced by factors such as blood flow, tissue permeability, and the presence of binding proteins.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound has been found to localize primarily in the cytoplasm and nucleus of cells . In the cytoplasm, this compound interacts with enzymes involved in purine metabolism, such as adenine aminohydrolase and xanthine oxidase . In the nucleus, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins . The subcellular localization of this compound is influenced by targeting signals and post-translational modifications that direct it to specific compartments or organelles.

Q & A

ANone: While a precise mechanism of action for 6-Hydrazinopurine isn't fully elucidated in the provided research, several key findings provide insight:

• Adenine Aminohydrolase Inhibition: this compound acts as a competitive inhibitor of adenine aminohydrolase, an enzyme involved in purine metabolism. [] This inhibition suggests interference with adenine and related purine nucleoside conversion, potentially impacting DNA/RNA synthesis and cellular processes.
• Unstable DNA Adduct Formation: Research shows this compound forms from the reduction of a transient triazene adduct created by the reaction of the benzenediazonium ion (a metabolite of the carcinogen N-nitroso-N-methylaniline) with adenine in DNA. [] This suggests this compound itself might not be the primary actor but rather a breakdown product of DNA damage.
• Antitumor Activity: Derivatives of this compound, particularly 6-N-(Nitroso)hydroxylaminopurine, exhibit inhibitory activity against murine tumors and leukemias. [] This points towards potential applications in cancer treatment, though specific mechanisms remain unclear.

A:

ANone: The research highlights several synthetic pathways for this compound and its derivatives:

• From 6-Chloropurine: Reacting 6-chloropurine with hydrazine hydrate yields this compound. [, ]
• From 9-substituted 1-aminoadenines: Reacting 9-substituted 1-aminoadenines (methyl or benzyl) with hydrazine yields 6-hydrazinopurines alongside other products. The reaction conditions, particularly the solvent, influence the product ratio. []
• From 2'-deoxyadenosine: A multi-step synthesis starting from 2'-deoxyadenosine leads to various 6-substituted purine 2'-deoxyribosides, including this compound 2'-deoxyriboside. []

ANone: Several studies indicate the impact of structural modifications on the biological activity of this compound derivatives:

• 6-N-(Nitroso)hydroxylaminopurine: This derivative demonstrates inhibitory activity against several mouse tumors and leukemias, suggesting the importance of the N-nitrosohydroxylamine group for anticancer activity. []
• 6-Mercaptopurine 2'-deoxyriboside: This compound, synthesized from this compound 2'-deoxyriboside, displays antitumor activity against ascites Sarcoma 180 and Nakahara-Fukuoka sarcoma in mice. [] This finding highlights the influence of the sugar moiety and the 6-mercapto group on anticancer activity.
• 2,8-disubstituted 1,2,4-triazolo[5,1-i]purines: Synthesized from this compound precursors, these compounds demonstrate the feasibility of creating diverse structures with potential biological activities by further modifications. []

• Antitumor activity: 6-N-(Nitroso)hydroxylaminopurine shows inhibitory activity against murine tumors and leukemias, suggesting potential as an anticancer agent. []
• 6-Mercaptopurine 2'-deoxyriboside: This derivative demonstrates antitumor activity against ascites Sarcoma 180 and Nakahara-Fukuoka sarcoma in mice, highlighting the impact of structural modifications on biological activity. []
• This compound 2'-methyl ribonucleosides and 5'-monophosphate prodrugs: While specific data is not provided, these compounds are mentioned as potent hepatitis C virus inhibitors. []

A: * High-resolution mass spectrometry: This method is crucial for identifying and confirming the structure of this compound, particularly when formed as a transient or unstable product. []* HPLC with fluorescence detection: Used to isolate and quantify the hydrazone derivative of this compound after derivatization with a fluorophore, allowing for sensitive detection and analysis. []